Cas no 2227793-01-1 ((1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 2227793-01-1
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 5992512
• PubChem ID: 165624431
• Update Time: 2025-05-19

(1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol
• (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol
• EN300-1796203
• 2227793-01-1

• Inchi： 1S/C7H9FN2O/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4,6,11H,3,9H2/t6-/m1/s1
• InChI Key： QWAZRDPFXVZHDE-ZCFIWIBFSA-N
• SMILES： FC1=CC=C(C=N1)[C@@H](CN)O

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol

Introduction to (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol (CAS No. 2227793-01-1)

Compound (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol, identified by its CAS number 2227793-01-1, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a chiral center at the (1S) configuration and the fluoropyridine moiety makes this compound particularly intriguing for further investigation.

The structural features of (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol contribute to its unique chemical properties and reactivity. The fluorine atom in the pyridine ring enhances the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the amino group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in fluorinated pyridines as key pharmacophores in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system (CNS) disorders. The fluorine atom's ability to modulate metabolic stability and binding affinity has made fluoropyridines valuable scaffolds for developing novel therapeutics.

Current research in the field of medicinal chemistry has highlighted the importance of chirality in drug design. The enantiomeric purity of (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological effects. Advances in chiral synthesis techniques have enabled the production of high-purity enantiomers, which are essential for preclinical and clinical studies.

The synthesis of (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoropyridine moiety is a critical step, often achieved through nucleophilic substitution or cross-coupling reactions. These synthetic strategies have been optimized to ensure high yields and minimal racemization, thereby providing access to enantiomerically pure compounds.

Biological evaluation of (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol has revealed several promising activities. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that this compound may interact with targets involved in cancer cell proliferation and apoptosis. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in anti-inflammatory therapies.

The pharmacokinetic properties of (1S)-2-amino-1-(6-fluoropyridin-3-yl)ethan-1-ol are also under investigation. Studies have shown that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its suitability for further development into an oral therapeutic agent. Furthermore, its metabolic stability has been assessed through in vitro studies, providing insights into potential degradation pathways and their implications for drug safety.

The role of computational chemistry in the study of (1S)-2-amino-1-(6-fluoropyridin-3-ylenthanenol) cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These predictions help guide experimental design and optimize lead compounds for better efficacy and reduced side effects.

In conclusion, (1S)-2-amino-l-(6-fluoropyridin--3-ylenthanenol) (CAS No. 2227793-OI is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is likely to play a crucial role in the development of novel drugs targeting various human diseases.